Cas no 2138307-41-0 (tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate)

• Product Name: tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate
• CAS No: 2138307-41-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6135361
• PubChem ID: 165467315
• Update Time: 2025-06-14

tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-786822
• tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate
• 2138307-41-0

• Inchi： 1S/C10H12N2O2/c1-10(2,3)14-9(13)5-4-8-6-11-12-7-8/h6-7H,1-3H3,(H,11,12)
• InChI Key： PAXQTTUEVWRBTF-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=NNC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate

tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate (CAS No. 2138307-41-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate (CAS No. 2138307-41-0) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its tert-butyl ester and 1H-pyrazol-4-yl functional groups, is widely utilized in pharmaceutical research, agrochemical development, and materials science. Its unique structure enables diverse reactivity, making it a sought-after reagent for click chemistry, cross-coupling reactions, and heterocyclic synthesis.

The growing interest in tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate aligns with the surge in demand for high-value synthetic intermediates and click chemistry reagents. Researchers frequently explore its applications in drug discovery, particularly for designing kinase inhibitors and antiviral agents. Its alkyne moiety facilitates Huisgen cycloadditions, a cornerstone of bioorthogonal chemistry, which is critical for labeling biomolecules in live cells—a hot topic in chemical biology and diagnostic imaging.

From an industrial perspective, CAS 2138307-41-0 is valued for its scalability and compatibility with green chemistry principles. Recent trends emphasize solvent-free reactions and catalytic processes, where this compound’s stability under mild conditions offers distinct advantages. Environmental concerns and regulatory pressures have spurred innovations in sustainable synthesis, further elevating the relevance of tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate as a greener alternative to traditional reagents.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for sensitive applications. Quality control is paramount, especially when the material is used in API (Active Pharmaceutical Ingredient) production. The compound’s crystalline form and storage stability are also critical factors for long-term usability, topics frequently queried in academic and industrial forums.

Looking ahead, the versatility of tert-butyl 3-(1H-pyrazol-4-yl)prop-2-ynoate positions it at the forefront of precision medicine and smart materials research. Its role in synthesizing bioconjugates and polymeric scaffolds highlights its cross-disciplinary appeal. As synthetic methodologies evolve, this compound is poised to remain a linchpin in the toolkit of chemists tackling challenges in catalysis, molecular imaging, and beyond.